Cas no 541517-30-0 (3,4-Bis[(N-2-chloro-4-methylphenyl)imino]hexane-nickel(II)-dibromide)

• Product Name: 3,4-Bis[(N-2-chloro-4-methylphenyl)imino]hexane-nickel(II)-dibromide
• CAS No: 541517-30-0
• MF: C₂₀H₂₂Br₂Cl₂N₂Ni
• MW: 579.8094830513
• CID: 5226007
• Update Time: 2026-03-07

3,4-Bis[(N-2-chloro-4-methylphenyl)imino]hexane-nickel(II)-dibromide Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis[(N-2-chloro-4-methylphenyl)imino]hexane-nickel(II)-dibromide

• Inchi： 1S/C20H22Cl2N2.2BrH.Ni/c1-5-17(23-19-9-7-13(3)11-15(19)21)18(6-2)24-20-10-8-14(4)12-16(20)22;;;/h7-12H,5-6H2,1-4H3;2*1H;/q;;;+2/p-2
• InChI Key： IHKTXTNMEZQZNC-UHFFFAOYSA-L
• SMILES： CCC(C(CC)=NC1C=CC(C)=CC=1Cl)=NC1C=CC(C)=CC=1Cl.[Ni](Br)Br

Additional information on 3,4-Bis[(N-2-chloro-4-methylphenyl)imino]hexane-nickel(II)-dibromide

3,4-Bis[(N-2-chloro-4-methylphenyl)imino]hexane-nickel(II)-dibromide (CAS No. 541517-30-0): An Overview of a Versatile Complex in Chemical and Pharmaceutical Research

3,4-Bis[(N-2-chloro-4-methylphenyl)imino]hexane-nickel(II)-dibromide (CAS No. 541517-30-0) is a complex compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including chemical synthesis, catalysis, and pharmaceutical research. This compound is characterized by its nickel(II) center coordinated with two (N-2-chloro-4-methylphenyl)imino ligands and two bromide ions, forming a stable and well-defined structure.

The synthesis of 3,4-Bis[(N-2-chloro-4-methylphenyl)imino]hexane-nickel(II)-dibromide typically involves the reaction of (N-2-chloro-4-methylphenyl)imine with nickel(II) bromide in a suitable solvent. The resulting complex exhibits excellent thermal stability and solubility in common organic solvents, making it an attractive candidate for various chemical processes. Recent studies have highlighted the importance of this compound in catalytic reactions, particularly in the field of homogeneous catalysis.

In the realm of homogeneous catalysis, 3,4-Bis[(N-2-chloro-4-methylphenyl)imino]hexane-nickel(II)-dibromide has shown remarkable activity and selectivity in a variety of reactions. For instance, it has been used as an efficient catalyst for the hydrogenation of unsaturated compounds, such as alkenes and alkynes. The unique electronic and steric properties of the nickel(II) center and the (N-2-chloro-4-methylphenyl)imino ligands contribute to its high catalytic performance. This has led to its application in the synthesis of fine chemicals and pharmaceutical intermediates.

Beyond catalysis, 3,4-Bis[(N-2-chloro-4-methylphenyl)imino]hexane-nickel(II)-dibromide has also been explored for its potential in medicinal chemistry. Research has shown that this compound can exhibit biological activity, particularly in modulating certain cellular processes. For example, studies have demonstrated that it can interfere with protein-protein interactions involved in signal transduction pathways, making it a promising lead compound for drug discovery efforts.

The structural characterization of 3,4-Bis[(N-2-chloro-4-methylphenyl)imino]hexane-nickel(II)-dibromide has been extensively studied using various analytical techniques. X-ray crystallography has provided detailed insights into the molecular geometry and coordination environment of the nickel(II) center. Additionally, spectroscopic methods such as NMR and IR spectroscopy have been employed to confirm the identity and purity of the compound. These studies have not only validated the synthetic procedures but also provided a deeper understanding of the compound's properties.

In terms of safety and handling, it is important to note that while 3,4-Bis[(N-2-chloro-4-methylphenyl)imino]hexane-nickel(II)-dibromide is not classified as a hazardous material under current regulations, proper precautions should be taken during its use to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE), working in a well-ventilated area, and following standard laboratory practices for handling chemicals.

The future prospects for 3,4-Bis[(N-2-chloro-4-methylphenyl)imino]hexane-nickel(II)-dibromide are promising. Ongoing research is focused on optimizing its catalytic performance through ligand modification and exploring new applications in both chemical synthesis and pharmaceutical development. Additionally, efforts are being made to understand its biological activity at a molecular level to identify potential therapeutic targets.

In conclusion, 3,4-Bis[(N-2-chloro-4-methylphenyl)imino]hexane-nickel(II)-dibromide (CAS No. 541517-30-0) is a versatile complex with significant potential in various scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers working in areas such as catalysis, medicinal chemistry, and materials science. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.